Cas no 62491-54-7 (Phosphonic acid, (2-methyl-2-butenyl)-, diethyl ester)

• Product Name: Phosphonic acid, (2-methyl-2-butenyl)-, diethyl ester
• CAS No: 62491-54-7
• MF: C₉H₁₉O₃P
• MW: 206.219124078751
• CID: 442933
• PubChem ID: 71385886
• Update Time: 2025-04-19

Phosphonic acid, (2-methyl-2-butenyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (2-methyl-2-butenyl)-, diethyl ester
• 1-diethoxyphosphoryl-2-methylbut-2-ene
• Diethyl (2-methylbut-2-en-1-yl)phosphonate
• DTXSID50808098
• 62491-54-7

• Inchi： 1S/C9H19O3P/c1-5-9(4)8-13(10,11-6-2)12-7-3/h5H,6-8H2,1-4H3
• InChI Key： MRAZMQIFWGJKQY-UHFFFAOYSA-N
• SMILES： P(CC(=CC)C)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 206.10727
• Monoisotopic Mass: 206.10718146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53